Cas no 1499713-88-0 (2-(OXOLAN-2-YL)-1,3-BENZOXAZOLE-6-CARBOXYLIC ACID)

• Product Name: 2-(OXOLAN-2-YL)-1,3-BENZOXAZOLE-6-CARBOXYLIC ACID
• CAS No: 1499713-88-0
• MF: C₁₂H₁₁NO₄
• MW: 233.220043420792
• CID: 4602524
• PubChem ID: 81358889
• Update Time: 2025-05-27

2-(OXOLAN-2-YL)-1,3-BENZOXAZOLE-6-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-(Oxolan-2-yl)-1,3-benzoxazole-6-carboxylic acid
• 2-(OXOLAN-2-YL)-1,3-BENZOXAZOLE-6-CARBOXYLIC ACID

• Inchi： 1S/C12H11NO4/c14-12(15)7-3-4-8-10(6-7)17-11(13-8)9-2-1-5-16-9/h3-4,6,9H,1-2,5H2,(H,14,15)
• InChI Key： SJYUMPRIQBUORV-UHFFFAOYSA-N
• SMILES： O1C2=CC(C(O)=O)=CC=C2N=C1C1CCCO1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 2-(OXOLAN-2-YL)-1,3-BENZOXAZOLE-6-CARBOXYLIC ACID

Comprehensive Overview of 2-(OXOLAN-2-YL)-1,3-BENZOXAZOLE-6-CARBOXYLIC ACID (CAS No. 1499713-88-0)

2-(OXOLAN-2-YL)-1,3-BENZOXAZOLE-6-CARBOXYLIC ACID (CAS No. 1499713-88-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the benzoxazole family, which is known for its diverse biological activities. The presence of the oxolane (tetrahydrofuran) ring and the carboxylic acid functional group enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the role of 2-(OXOLAN-2-YL)-1,3-BENZOXAZOLE-6-CARBOXYLIC ACID in the development of novel antimicrobial agents and anti-inflammatory drugs. Researchers are particularly interested in its mechanism of action, which involves modulation of key enzymatic pathways. The compound's ability to interact with biological targets has made it a subject of interest in drug discovery and medicinal chemistry. Additionally, its structural versatility allows for further derivatization, enabling the creation of libraries of analogs for high-throughput screening.

In the context of green chemistry, 2-(OXOLAN-2-YL)-1,3-BENZOXAZOLE-6-CARBOXYLIC ACID has been explored as a sustainable building block for eco-friendly synthesis. Its compatibility with biocatalysts and renewable solvents aligns with the growing demand for environmentally benign chemical processes. This aspect is particularly relevant to industries aiming to reduce their carbon footprint and adhere to sustainability goals.

The compound's physicochemical properties, such as its solubility, stability, and melting point, have been extensively characterized to facilitate its application in various formulations. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to ensure its purity and identity. These properties are critical for its use in pharmaceutical formulations and material science applications.

From a commercial perspective, 2-(OXOLAN-2-YL)-1,3-BENZOXAZOLE-6-CARBOXYLIC ACID is available in limited quantities, primarily for research purposes. Its synthesis typically involves multi-step organic reactions, including cyclization and functional group interconversion. The compound's CAS number (1499713-88-0) serves as a unique identifier in regulatory and safety documentation, ensuring compliance with global chemical inventories.

As the scientific community continues to explore the potential of benzoxazole derivatives, 2-(OXOLAN-2-YL)-1,3-BENZOXAZOLE-6-CARBOXYLIC ACID remains a promising candidate for future innovations. Its applications in cancer research, neurodegenerative diseases, and agricultural chemistry are areas of active investigation. With advancements in computational chemistry and machine learning, researchers can now predict its interactions with biological targets more accurately, accelerating the drug development process.

In summary, 2-(OXOLAN-2-YL)-1,3-BENZOXAZOLE-6-CARBOXYLIC ACID (CAS No. 1499713-88-0) represents a versatile and high-value chemical entity with broad applicability across multiple industries. Its unique structure, combined with its potential for customization, positions it as a key player in the next generation of therapeutic agents and functional materials.